Cas no 292171-04-1 (Ac-Pro-Gly-Pro-OH)
Ac-Pro-Gly-Pro-OH Chemical and Physical Properties
Names and Identifiers
-
- AC-PRO-GLY-PRO-OH
- ABCB1
- AcPGP
- Ac-PGP trifluoroacetate salt hydrate
- MDR1 HUMAN MEMBRANE PREPARATION
- N-acetyl-proline-glycine-proline
- PGP
- (2S)-1-[2-[[(2S)-1-acetylpyrrolidine-2-carbonyl]amino]acetyl]pyrrolidine-2-carboxylic acid
- Acetyl Pro-Gly-Pro-OH
- Ac-Pro-Gly-Pro-OH
-
- MDL: MFCD09263391
- Inchi: 1S/C14H21N3O5/c1-9(18)16-6-2-4-10(16)13(20)15-8-12(19)17-7-3-5-11(17)14(21)22/h10-11H,2-8H2,1H3,(H,15,20)(H,21,22)/t10-,11-/m0/s1
- InChI Key: GSBMVIVQPLOJGL-QWRGUYRKSA-N
- SMILES: O=C([C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1C(C([H])([H])[H])=O)N([H])C([H])([H])C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)O[H])=O
Computed Properties
- Exact Mass: 311.14800
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 493
- XLogP3: -0.8
- Topological Polar Surface Area: 107
Experimental Properties
- Solubility: deionized water: ≥2mg/mL
- PSA: 107.02000
- LogP: -0.54420
Ac-Pro-Gly-Pro-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A299245-5mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 5mg |
$ 420.00 | 2022-06-08 | ||
| TRC | A299245-10mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 10mg |
$ 700.00 | 2022-06-08 | ||
| TRC | A299245-25mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 25mg |
$ 1395.00 | 2022-06-08 | ||
| abcr | AB477727-5 mg |
Ac-Pro-Gly-Pro-OH; . |
292171-04-1 | 5mg |
€179.50 | 2023-06-15 | ||
| abcr | AB477727-25 mg |
Ac-Pro-Gly-Pro-OH; . |
292171-04-1 | 25mg |
€569.50 | 2023-06-15 | ||
| abcr | AB477727-5mg |
Ac-Pro-Gly-Pro-OH; . |
292171-04-1 | 5mg |
€188.50 | 2025-02-13 | ||
| abcr | AB477727-25mg |
Ac-Pro-Gly-Pro-OH; . |
292171-04-1 | 25mg |
€605.80 | 2025-02-13 | ||
| TargetMol Chemicals | T76662-1mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 98.32% | 1mg |
¥ 265 | 2024-07-23 | |
| TargetMol Chemicals | T76662-5mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 98.32% | 5mg |
¥ 600 | 2024-07-23 | |
| TargetMol Chemicals | T76662-10mg |
Ac-Pro-Gly-Pro-OH |
292171-04-1 | 98.32% | 10mg |
¥ 875 | 2024-07-23 |
Ac-Pro-Gly-Pro-OH Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on Ac-Pro-Gly-Pro-OH
Comprehensive Overview of Ac-Pro-Gly-Pro-OH (CAS No. 292171-04-1): Properties, Applications, and Research Insights
Ac-Pro-Gly-Pro-OH, a tetrapeptide with the CAS number 292171-04-1, is a synthetic peptide derivative gaining traction in biomedical research and therapeutic development. This compound, composed of acetylated proline-glycine-proline sequences, exhibits unique structural and functional properties that make it valuable for studying collagen metabolism, tissue repair, and inflammation modulation. Researchers are increasingly exploring its potential in addressing modern health challenges like aging-related tissue degeneration and chronic inflammatory conditions.
The molecular structure of Ac-Pro-Gly-Pro-OH features a distinctive triple proline motif, which contributes to its stability and bioactivity. This configuration mimics natural collagen fragments, enabling interactions with cellular receptors involved in extracellular matrix remodeling. Recent studies highlight its role in wound healing acceleration and skin regeneration, topics frequently searched in dermatology and cosmetic science communities. The peptide's acetyl (Ac-) modification enhances its metabolic stability, a crucial factor for oral bioavailability—a key concern in peptide-based drug development.
In pharmaceutical applications, CAS 292171-04-1 has shown promise as a bioactive scaffold for designing novel therapeutics. Its mechanism of action involves modulating MMP (matrix metalloproteinase) activity, a hot topic in cancer metastasis and arthritis research. Laboratory protocols for synthesizing Ac-Pro-Gly-Pro-OH typically employ solid-phase peptide synthesis (SPPS) with Fmoc chemistry, ensuring high purity (>95%) for research applications. Analytical characterization commonly utilizes HPLC and mass spectrometry, techniques frequently searched by analytical chemists.
The growing interest in nutraceutical peptides has positioned Ac-Pro-Gly-Pro-OH as a candidate for functional food additives. Its potential to support joint health and connective tissue integrity aligns with consumer demand for science-backed wellness products. However, researchers emphasize the need for further clinical validation—a common search intent among healthcare professionals evaluating peptide therapeutics. Stability studies indicate that proper storage at -20°C in lyophilized form maintains the compound's efficacy, addressing practical questions from laboratory users.
Emerging applications explore Ac-Pro-Gly-Pro-OH in sports medicine, where its theoretical benefits for tendon repair resonate with athletic communities. Computational modeling studies, another trending topic in drug discovery, predict its binding affinities to collagen receptors with high accuracy. The peptide's low toxicity profile (confirmed in preliminary in vitro assays) makes it attractive for translational research, though regulatory pathways for therapeutic use require careful navigation—a frequent concern in pharmaceutical development forums.
From a commercial perspective, CAS 292171-04-1 is available as a research-grade chemical from specialized suppliers, with pricing varying by purity level and quantity. The compound's structure-activity relationship continues to inspire analog development, particularly for enhancing tissue-specific targeting. Recent patent analyses reveal growing intellectual property activity around proline-rich peptides, indicating the field's commercial potential. Quality control remains paramount, as evidenced by frequent searches for peptide purity standards and analytical validation methods.
Environmental and safety assessments of Ac-Pro-Gly-Pro-OH suggest it poses minimal ecological risk when handled responsibly—an important consideration for sustainable laboratory practices. The scientific community continues to investigate its structure-function relationships using advanced techniques like NMR spectroscopy and molecular dynamics simulations, methodologies often queried by structural biologists. As peptide therapeutics gain mainstream attention, this compound serves as an excellent model for understanding peptide drug design principles.
Future research directions for 292171-04-1 may explore its synergy with other bioactive compounds in complex formulations, a trending approach in precision medicine. The compound's relevance to regenerative medicine applications keeps it at the forefront of tissue engineering discussions. With proper documentation and handling protocols—frequently searched laboratory management topics—Ac-Pro-Gly-Pro-OH represents a versatile tool for advancing peptide science while addressing pressing healthcare needs through innovative molecular approaches.
292171-04-1 (Ac-Pro-Gly-Pro-OH) Related Products
- 22049-75-8(L-Proline,L-alanyl-L-prolyl-)
- 25104-46-5(POLY (PRO-GLY-PRO))
- 654067-61-5(L-Glutamic acid, L-alanyl-L-alanyl-L-prolyl-)
- 61430-07-7(L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-)
- 61430-06-6(L-Proline, 1-[N-(N-acetylglycyl)-L-alanyl]-)
- 21866-90-0(H-Pro-Pro-Pro-Pro-OH)
- 32302-76-4(Gly-Pro-Glu)
- 26655-82-3(Glycine-proline-proline polymer)
- 649558-24-7(L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-)
- 61430-12-4(D-Ala-Pro-OH·HCl)